Cas no 878788-23-9 (7-(4-fluorophenyl)-3,4,5,6-tetrahydro-2h-azepine)

7-(4-fluorophenyl)-3,4,5,6-tetrahydro-2h-azepine structure
878788-23-9 structure
Product Name:7-(4-fluorophenyl)-3,4,5,6-tetrahydro-2h-azepine
CAS No:878788-23-9
MF:C12H14FN
MW:191.244666576385
CID:1914115
PubChem ID:53401200
Update Time:2025-04-21

7-(4-fluorophenyl)-3,4,5,6-tetrahydro-2h-azepine Chemical and Physical Properties

Names and Identifiers

    • 7-(4-fluorophenyl)-3,4,5,6-tetrahydro-2h-azepine
    • 2H-AZEPINE, 7-(4-FLUOROPHENYL)-3,4,5,6-TETRAHYDRO-
    • DTXSID30694850
    • 878788-23-9
    • DB-296669
    • Inchi: 1S/C12H14FN/c13-11-7-5-10(6-8-11)12-4-2-1-3-9-14-12/h5-8H,1-4,9H2
    • InChI Key: BYINYJUEWULZAH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1CCCCCN=1

Computed Properties

  • Exact Mass: 191.111
  • Monoisotopic Mass: 191.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • Density: 1.08
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